Cas no 2309457-96-1 (Tert-butyl 6-(3-bromophenyl)-6-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate)

• Product Name: Tert-butyl 6-(3-bromophenyl)-6-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
• CAS No: 2309457-96-1
• MF: C₁₇H₂₂BrNO₃
• MW: 368.265484333038
• CID: 6588356
• PubChem ID: 165738662
• Update Time: 2025-07-02

Tert-butyl 6-(3-bromophenyl)-6-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2309457-96-1
• tert-butyl 6-(3-bromophenyl)-6-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
• EN300-7428368
• Tert-butyl 6-(3-bromophenyl)-6-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate

• Inchi： 1S/C17H22BrNO3/c1-16(2,3)22-15(20)19-10-11-7-14(19)17(21,9-11)12-5-4-6-13(18)8-12/h4-6,8,11,14,21H,7,9-10H2,1-3H3
• InChI Key： PVZGJDKTUNMYIT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(CC2CN(C(=O)OC(C)(C)C)C1C2)O

Computed Properties

• Exact Mass: 367.07831g/mol
• Monoisotopic Mass: 367.07831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.8Ų

Additional information on Tert-butyl 6-(3-bromophenyl)-6-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate

Comprehensive Overview of Tert-butyl 6-(3-bromophenyl)-6-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 2309457-96-1)

The compound Tert-butyl 6-(3-bromophenyl)-6-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 2309457-96-1) is a structurally unique bicyclic molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its complex architecture, featuring a 2-azabicyclo[2.2.1]heptane core, makes it a valuable intermediate for the synthesis of bioactive molecules. The presence of a 3-bromophenyl group and a hydroxy functionality further enhances its versatility in chemical transformations.

In recent years, the demand for azabicyclic compounds has surged due to their potential applications in drug discovery. Researchers are particularly interested in Tert-butyl 6-(3-bromophenyl)-6-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate as a precursor for designing novel therapeutics targeting neurological disorders and infectious diseases. The bromophenyl moiety offers opportunities for further functionalization via cross-coupling reactions, a topic frequently searched in academic and industrial circles.

The synthesis of Tert-butyl 6-(3-bromophenyl)-6-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate involves multi-step organic reactions, often starting from readily available building blocks. Key steps include the formation of the azabicyclo[2.2.1]heptane scaffold, followed by selective bromination and hydroxylation. These methodologies align with the growing interest in sustainable chemistry and green synthesis, as researchers seek eco-friendly alternatives to traditional processes.

One of the most searched questions related to this compound is its stability under various conditions. Studies indicate that the tert-butyl carboxylate group provides excellent protection for the amine functionality, ensuring stability during storage and handling. Additionally, the hydroxy group at the 6-position can participate in hydrogen bonding, influencing the compound's solubility and crystallinity—a critical factor for formulation scientists.

From a commercial perspective, Tert-butyl 6-(3-bromophenyl)-6-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate is available in limited quantities, primarily for research purposes. Its CAS No. 2309457-96-1 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. The compound's high purity and consistent quality are essential for reproducible results in preclinical studies.

Another trending topic in the context of this compound is its potential role in catalysis and asymmetric synthesis. The rigid bicyclic framework can act as a chiral auxiliary, enabling the production of enantiomerically pure compounds. This application resonates with the pharmaceutical industry's focus on chiral drugs, which often exhibit superior efficacy and safety profiles.

In summary, Tert-butyl 6-(3-bromophenyl)-6-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 2309457-96-1) represents a fascinating intersection of synthetic chemistry and drug development. Its structural features, combined with its potential applications, make it a subject of ongoing research and innovation. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing medicinal chemistry and material science.